Hexanohydroxamic acid potential as a therapeutic agent

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Hexanohydroxamic acid*
CAS No.:	*4312-93-0*
Cat. No.:	*B1293545*

Get Quote

An In-Depth Technical Guide to the Therapeutic Potential of **Hexanohydroxamic Acid**

Abstract

Hexanohydroxamic acid, a member of the promising hydroxamic acid class of compounds, is emerging as a molecule of significant interest for therapeutic applications. This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the core scientific principles underlying its potential. We delve into the primary mechanism of action as a histone deacetylase (HDAC) inhibitor, explore its therapeutic possibilities in oncology and neurodegenerative disorders, present detailed experimental protocols for its evaluation, and offer insights into its synthesis and future research trajectories. This document is structured to provide not just a recitation of facts, but a causal, field-proven narrative to empower strategic research and development decisions.

Introduction: The Significance of the Hydroxamic Acid Moiety

© 2026 BenchChem. All rights reserved.

Hydroxamic acids are a class of organic compounds characterized by the functional group R-C(=O)N(OH)-R'.[1] This moiety's intrinsic ability to chelate metal ions, particularly zinc (Zn^{2+}) and iron (Fe^{3+}), is the foundation of its diverse biological activities.[2][3][4][5][6][7][8] Nature itself has harnessed this capability in siderophores, which are used by bacteria to sequester iron.[1] In medicinal chemistry, this metal-chelating property has been exploited to design potent inhibitors of various metalloenzymes.[8][9][10]

The most profound therapeutic application of hydroxamic acids to date has been in the development of histone deacetylase (HDAC) inhibitors.[4][6][11] HDACs are a family of zinc-dependent enzymes crucial for epigenetic regulation.[12][13] By removing acetyl groups from histone proteins, HDACs promote chromatin condensation, leading to transcriptional repression.[14][15] Dysregulation and overexpression of HDACs are hallmarks of various cancers and have been implicated in neurodegenerative diseases.[11][12][16][17] Several hydroxamic acid-based HDAC inhibitors, including Vorinostat (SAHA), Belinostat, and Panobinostat, have received FDA approval for treating various malignancies, validating this therapeutic strategy.[2][18]

Hexanohydroxamic acid, with its simple six-carbon aliphatic chain, represents a foundational structure within this class, offering a valuable tool for studying the core principles of HDAC inhibition and serving as a scaffold for developing more complex, next-generation therapeutics.

Core Mechanism of Action: Inhibition of Histone Deacetylases

The therapeutic potential of **hexanohydroxamic acid** is primarily attributed to its function as an HDAC inhibitor. The canonical structure of a hydroxamic acid-based HDAC inhibitor consists of three key pharmacophoric elements, which **hexanohydroxamic acid** exemplifies in its basic form.

- Zinc-Binding Group (ZBG): This is the hydroxamic acid moiety (-CONHOH) itself. It acts as a bidentate ligand, chelating the Zn^{2+} ion located deep within the catalytic pocket of the HDAC enzyme.[19] This interaction is critical as it blocks the catalytic activity of the enzyme, preventing it from deacetylating its substrates.[6][19]

- Linker: In **hexanohydroxamic acid**, this is the aliphatic pentyl chain. This component occupies the narrow channel of the HDAC active site, connecting the ZBG to the "cap"

© 2026 BenchChem. All rights reserved.


group. The length and rigidity of the linker are crucial for determining isoform selectivity and overall potency.

- Cap Group: This group interacts with the residues at the rim of the active site. For **hexanohydroxamic acid**, the terminal methyl group serves as a minimal cap. In more complex derivatives, this group is often an aromatic or bulky moiety that provides additional binding interactions and can significantly enhance isoform selectivity.

The binding of **hexanohydroxamic acid** to the HDAC active site physically obstructs the acetyl-lysine substrates of histone tails from accessing the catalytic machinery. This inhibition leads to a state of histone hyperacetylation, which neutralizes the positive charge of lysine residues, relaxes chromatin structure, and makes DNA more accessible to transcription factors. The ultimate result is the reactivation of tumor suppressor genes and other genes involved in cell cycle arrest, differentiation, and apoptosis.[12][15]

Signaling Pathway: HDAC Inhibition and Gene Activation

The following diagram illustrates the central mechanism of action.



© 2026 BenchChem. All rights reserved.

Click to download full resolution via product page

Caption: Mechanism of HDAC inhibition by **hexanohydroxamic acid** leading to gene activation.

Therapeutic Applications and Preclinical Evidence

The ability of hydroxamic acids to induce cell cycle arrest, differentiation, and apoptosis makes them potent anticancer agents.[12] While clinical data for **hexanohydroxamic acid** specifically is limited, the extensive research on structurally related compounds like suberoylanilide hydroxamic acid (SAHA) provides a strong rationale for its potential.

- Oncology: The primary application is in cancer therapy. HDAC inhibitors have shown efficacy in both hematological malignancies and solid tumors.[12] By reactivating silenced tumor suppressor genes, they can halt the uncontrolled proliferation of cancer cells.[14] **Hexanohydroxamic acid**, as a pan-HDAC inhibitor, would be expected to display broad anti-proliferative effects across various cancer cell lines.

- Neurodegenerative Disorders: Emerging evidence suggests a role for HDAC inhibitors in treating neurodegenerative diseases like Huntington's and Alzheimer's disease.[11][17] In these conditions, aberrant HDAC activity can lead to the silencing of genes necessary for neuronal survival and function.[13] By restoring histone acetylation, compounds like **hexanohydroxamic acid** could potentially exert neuroprotective effects.[11][13]

Comparative Efficacy of Representative HDAC Inhibitors

To contextualize the potential of **hexanohydroxamic acid**, the following table summarizes efficacy data for clinically approved hydroxamic acid-based drugs.

© 2026 BenchChem. All rights reserved.

Inhibitor	Chemical Class	Approved Indication(s)	Key Efficacy Outcomes
Vorinostat (SAHA)	Hydroxamic Acid	Cutaneous T-cell Lymphoma (CTCL)	Induces differentiation and apoptosis in cancer cells.[14][20]
Belinostat	Cinnamic Hydroxamic Acid	Peripheral T-cell Lymphoma (PTCL)	Inhibits tumor cell proliferation and induces apoptosis.
Panobinostat	Cinnamic Hydroxamic Acid	Multiple Myeloma	Modifies chromatin structure and gene expression, leading to apoptosis.[19]


Experimental Evaluation: Protocols and Methodologies

Evaluating the therapeutic potential of **hexanohydroxamic acid** requires a tiered approach, moving from biochemical assays to cell-based systems and eventually to in vivo models. The trustworthiness of this pipeline relies on robust, validated protocols.

Experimental Workflow for Preclinical Evaluation

The diagram below outlines a typical workflow for screening and characterizing a novel HDAC inhibitor like **hexanohydroxamic acid**.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: A standard preclinical workflow for evaluating an HDAC inhibitor.

Protocol 1: In Vitro HDAC Activity/Inhibition Assay (Fluorometric)

This protocol describes a common method to determine the half-maximal inhibitory concentration (IC_{50}) of **hexanohydroxamic acid** against a specific HDAC isoform. The principle relies on an acetylated peptide substrate that, upon deacetylation by HDAC, can be cleaved by a developer enzyme to release a fluorophore.

Causality: The choice of a fluorometric assay provides high sensitivity and is amenable to high-throughput screening formats.[21][22] Using a purified recombinant HDAC enzyme ensures that the inhibitory activity measured is directly attributable to the interaction between the compound and the target enzyme, eliminating confounding cellular factors.

Materials:

© 2026 BenchChem. All rights reserved.

- Recombinant human HDAC enzyme (e.g., HDAC1, HDAC2, etc.)
- Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)
- Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM $MgCl_2$)
- HDAC Inhibitor Developer (e.g., Trypsin in developer buffer)
- **Hexanohydroxamic acid**, dissolved in DMSO
- Trichostatin A or SAHA (positive control inhibitor)
- 96-well black microplates, flat bottom
- Fluorescence microplate reader (Excitation: 360 nm, Emission: 460 nm)

Procedure:

- Compound Preparation: Prepare a serial dilution of **hexanohydroxamic acid** in Assay Buffer. Start with a high concentration (e.g., 1 mM) and perform 1:10 dilutions. Also prepare dilutions for the positive control. The final DMSO concentration in the well should be ≤1%.
- Enzyme Addition: To each well of the 96-well plate, add 25 µL of the appropriate compound dilution (or buffer for no-inhibitor control).
- Add 50 µL of diluted HDAC enzyme to each well. Mix gently by tapping the plate.
- Incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.
- Substrate Addition: Add 25 µL of the fluorogenic HDAC substrate to each well to initiate the reaction.
- Reaction Incubation: Incubate the plate at 37°C for 60 minutes.
- Reaction Termination & Development: Add 50 µL of the HDAC Inhibitor Developer solution to each well. This stops the HDAC reaction and initiates the development of the fluorescent signal. Incubate at room temperature for 15-20 minutes.

© 2026 BenchChem. All rights reserved.

- Fluorescence Reading: Measure the fluorescence intensity using a microplate reader.
- Data Analysis: Subtract the background fluorescence (wells with no enzyme). Plot the percentage of inhibition versus the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to calculate the IC_{50} value.

Protocol 2: Cell-Based Cytotoxicity Assay (MTS Assay)

This protocol measures the effect of **hexanohydroxamic acid** on the metabolic activity and proliferation of a cancer cell line, providing a half-maximal effective concentration (EC_{50}).

Causality: The MTS assay is a colorimetric method that is fast, reliable, and correlates well with cell number. It measures the reduction of a tetrazolium compound by viable, metabolically active cells to a colored formazan product. A decrease in metabolic activity is a reliable indicator of cytotoxicity or cytostatic effects induced by the compound.

Materials:

- Human cancer cell line (e.g., MCF-7 breast cancer, SH-SY5Y neuroblastoma)
- Complete cell culture medium (e.g., DMEM + 10% FBS + 1% Pen/Strep)
- **Hexanohydroxamic acid**, dissolved in DMSO
- MTS reagent (e.g., CellTiter 96® AQueous One Solution)
- 96-well clear microplates, flat bottom
- Humidified incubator (37°C, 5% CO_2)
- Absorbance microplate reader (490 nm)

Procedure:

- Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours to allow cells to attach.

© 2026 BenchChem. All rights reserved.

- Compound Treatment: Prepare a serial dilution of **hexanohydroxamic acid** in complete medium.
- Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the compound. Include vehicle control (DMSO) and no-treatment control wells.
- Incubation: Incubate the plate for 48-72 hours in a humidified incubator.
- MTS Addition: Add 20 µL of MTS reagent to each well.
- Development Incubation: Incubate the plate for 1-4 hours at 37°C. The incubation time depends on the metabolic rate of the cell line and should be optimized.
- Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.
- Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability versus the logarithm of the compound concentration and fit to a dose-response curve to determine the EC_{50} value.

Synthesis and Formulation

The synthesis of **hexanohydroxamic acid** is relatively straightforward, making it an accessible compound for research purposes. A common and efficient method involves the reaction of an appropriate ester with hydroxylamine.

General Synthesis Route: The preparation typically involves the reaction of methyl hexanoate with hydroxylamine in the presence of a base like sodium hydroxide or potassium hydroxide in a methanol solution.[20][23]

- Step 1: A hydroxylamine salt (e.g., hydroxylamine hydrochloride) is reacted with a base (e.g., NaOH) in methanol to generate free hydroxylamine.
- Step 2: Methyl hexanoate is added to the reaction mixture.
- Step 3: The reaction is allowed to proceed, often with gentle heating (e.g., 45-55°C), for several hours.[23]

© 2026 BenchChem. All rights reserved.

- Step 4: After the reaction is complete, the product can be isolated. This may involve cooling the mixture and acidifying it to precipitate the **hexanohydroxamic acid**, followed by filtration and purification.[23]

For in vivo studies, formulation is a critical consideration. Due to the potential for poor aqueous solubility, formulation strategies such as co-solvents (e.g., DMSO, PEG), cyclodextrins, or lipid-based delivery systems may be necessary to achieve adequate bioavailability for oral or parenteral administration.

Future Directions and Conclusion

Hexanohydroxamic acid serves as an excellent model compound for exploring the therapeutic landscape of HDAC inhibition. While its pan-inhibitory nature may limit its clinical utility due to potential off-target effects, it provides a critical foundation for future drug development.

Key Future Directions:

- Isoform Selectivity: Future work should focus on using the **hexanohydroxamic acid** scaffold to design derivatives with increased selectivity for specific HDAC isoforms (e.g., HDAC6 in neurodegeneration, or HDAC1/2 in certain cancers). This can be achieved by modifying the "cap" group to exploit structural differences in the enzyme active sites.

- Combination Therapies: Exploring the synergistic effects of **hexanohydroxamic acid** with other anticancer agents (e.g., DNA damaging agents, proteasome inhibitors) is a promising avenue. HDAC inhibitors can sensitize cancer cells to other therapies by remodeling chromatin and allowing better access for other drugs.[2]

- Prodrug Strategies: To overcome potential limitations in bioavailability and cell permeability, prodrug approaches can be investigated. For example, masking the hydroxamic acid moiety with a group that is cleaved intracellularly can improve pharmacokinetic properties.[24]

- Biomarker Development: Identifying reliable biomarkers to predict which patient populations would respond best to treatment with this class of HDAC inhibitors is crucial for clinical translation.

© 2026 BenchChem. All rights reserved.

In conclusion, **hexanohydroxamic acid**, while a simple molecule, embodies the powerful therapeutic principle of HDAC inhibition. Its study provides invaluable insights into the epigenetic control of disease and offers a versatile chemical scaffold for the development of next-generation therapeutics. The protocols and conceptual frameworks presented in this guide are intended to equip researchers with the necessary tools and rationale to effectively explore its potential and contribute to the advancement of epigenetic medicine.

References

- The Hydroxamic Acids as Potential Anticancer and Neuroprotective Agents - PubMed. (2021). Current Medicinal Chemistry, 28(39), 8139-8162. Available from: [Link]
- A review on Hydroxamic Acids: Widespectrum Chemotherapeutic Agents - NAUN. (n.d.). NAUN. Available from: [Link]
- Hydroxamic acids as pharmacological agents - PubMed. (2002). Current Medicinal Chemistry, 9(17), 1631-53. Available from: [Link]
- A review on Hydroxamic Acids: Widespectrum Chemotherapeutic Agents - ResearchGate. (2020). ResearchGate. Available from: [Link]
- In vitro assays for the determination of histone deacetylase activity - ResearchGate. (2007). ResearchGate. Available from: [Link]
- Hydroxamic Acids as Pharmacological Agents - Bentham Science Publishers. (2002). Current Medicinal Chemistry, 9(17), 1631-1653. Available from: [Link]
- Histone Deacetylase (HDAC) Assay - EpigenTek. (n.d.). EpigenTek. Available from: [Link]
- Histone Deacetylase (HDAC) Assay Services - Reaction Biology. (n.d.). Reaction Biology. Available from: [Link]
- Histone deacetylase (HDAC) inhibitors targeting HDAC3 and HDAC1 ameliorate polyglutamine-elicited phenotypes in model systems of Huntington's disease - PMC - PubMed Central. (2009). Proceedings of the National Academy of Sciences, 106(47), 20091-20096. Available from: [Link]

© 2026 BenchChem. All rights reserved.

- HDAC Assay Kits - Biocompare. (n.d.). Biocompare. Available from: [Link]
- Hydroxamic Acids: Biological Properties and Potential Uses as Therapeutic Agents. (2010). Journal of Enzyme Inhibition and Medicinal Chemistry, 25(2), 147-169. Available from: [Link]
- PET Imaging Demonstrates Histone Deacetylase Target Engagement and Clarifies Brain Penetrance of Known and Novel Small Molecule Inhibitors in Rat - PMC - PubMed Central. (2014). ACS Chemical Neuroscience, 5(9), 814-825. Available from: [Link]
- PET Imaging Demonstrates Histone Deacetylase Target Engagement and Clarifies Brain Penetrance of Known and Novel Small Molecule Inhibitors in Rat | ACS Chemical Neuroscience. (2014). ACS Chemical Neuroscience, 5(9), 814-825. Available from: [Link]
- Hydroxamic acid - Wikipedia. (n.d.). Wikipedia. Available from: [Link]
- Histone Deacetylase Inhibitors in Clinical Studies as Templates for New Anticancer Agents. (2016). Molecules, 21(1), 71. Available from: [Link]
- CN103922968B - Preparation method of hydroxamic acid or hydroxamic acid salt - Google Patents. (n.d.). Google Patents.
- Methods for Hydroxamic Acid Synthesis - PMC - PubMed Central - NIH. (2017). Current Organic Chemistry, 21(1), 2-20. Available from: [Link]
- Synthesis of New Bicyclic Hydroxamic Acids with Cytotoxic Activity - SciELO México. (2017). Journal of the Mexican Chemical Society, 61(4). Available from: [Link]
- The Hydroxamic Acids as Potential Anticancer and Neuroprotective Agents - ResearchGate. (2021). Current Medicinal Chemistry, 28(39), 8139-8162. Available from: [Link]
- Hydroxamic Acid-Based Histone Deacetylase (HDAC) Inhibitors Can Mediate Neuroprotection Independent of HDAC Inhibition - PMC - PubMed Central. (2014). Journal of Neuroscience, 34(43), 14538-14548. Available from: [Link]
- The Hydroxamic Acids as Potential Anticancer and Neuroprotective Agents. (2021). Current Medicinal Chemistry, 28(39), 8139-8162. Available from: [Link]

© 2026 BenchChem. All rights reserved.

- Hydroxamic Acids: Biological Properties and Potential Uses as Therapeutic Agents | Scilit. (n.d.). Scilit. Available from: [Link]
- Synthesis/biological evaluation of hydroxamic acids and their prodrugs as inhibitors for Botulinum neurotoxin A light chain - PMC - NIH. (2013). Bioorganic & Medicinal Chemistry Letters, 23(24), 6755-6758. Available from: [Link]
- Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. (2021). Molecules, 26(16), 5038. Available from: [Link]
- Novel Lipophilic Acetohydroxamic Acid Derivatives Based on Conformationally Constrained Spiro Carbocyclic 2,6-Diketopiperazine Scaffolds with Potent Trypanocidal Activity - NIH. (2012). Journal of Medicinal Chemistry, 55(17), 7584-7595. Available from: [Link]
- Hydroxamic Acids: A Unique Family of Chemicals with Multiple Biological Activities. (2013). ResearchGate. Available from: [Link]
- Hydroxamic Acid-Based Histone Deacetylase (HDAC) Inhibitors Bearing a Pyrazole Scaffold and a Cinnamoyl Linker - NIH. (2019). Molecules, 24(4), 780. Available from: [Link]
- Role of Hydroxamate-Based Histone Deacetylase Inhibitors (Hb-HDACIs) in the Treatment of Solid Malignancies - MDPI. (2021). Cancers, 13(11), 2795. Available from: [Link]
- The histone deacetylase inhibitor suberoylanilide hydroxamic acid induces differentiation of human breast cancer cells - PubMed. (2001). Cancer Research, 61(23), 8492-7. Available from: [Link]
- Histone deacetylase inhibitor - Wikipedia. (n.d.). Wikipedia. Available from: [Link]
- Hydroxamic acids – Knowledge and References - Taylor & Francis. (n.d.). Taylor & Francis. Available from: [Link]
- Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications - AIR Unimi. (2021). Molecules, 26(16), 5038. Available from: [Link]
- Novel Multitarget Hydroxamic Acids with a Natural Origin CAP Group against Alzheimer's Disease: Synthesis, Docking and Biological Evaluation. (2022). Molecules, 27(19), 6598.

© 2026 BenchChem. All rights reserved.

Available from: [Link]

- ChemInform Abstract: An Efficient Method for the Preparation of Hydroxamic Acids. (2010). ChemInform, 36(30). Available from: [Link]
- Methods for synthesizing hydroxamic acids and their metal complexes. (2022). ResearchGate. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Hydroxamic acid - Wikipedia [en.wikipedia.org]
- 2. naun.org [naun.org]
- 3. researchgate.net [researchgate.net]
- 4. researchgate.net [researchgate.net]
- 5. Hydroxamic Acids: Biological Properties and Potential Uses as Therapeutic Agents | Scilit [scilit.com]
- 6. Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Novel Lipophilic Acetohydroxamic Acid Derivatives Based on Conformationally Constrained Spiro Carbocyclic 2,6-Diketopiperazine Scaffolds with Potent Trypanocidal Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Hydroxamic acids as pharmacological agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. air.unimi.it [air.unimi.it]
- 11. The Hydroxamic Acids as Potential Anticancer and Neuroprotective Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Histone Deacetylase Inhibitors in Clinical Studies as Templates for New Anticancer Agents [mdpi.com]

© 2026 BenchChem. All rights reserved.

- 13. Hydroxamic Acid-Based Histone Deacetylase (HDAC) Inhibitors Can Mediate Neuroprotection Independent of HDAC Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
- 14. The histone deacetylase inhibitor suberoylanilide hydroxamic acid induces differentiation of human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Histone deacetylase inhibitor - Wikipedia [en.wikipedia.org]
- 16. PET Imaging Demonstrates Histone Deacetylase Target Engagement and Clarifies Brain Penetrance of Known and Novel Small Molecule Inhibitors in Rat - PMC [pmc.ncbi.nlm.nih.gov]
- 17. benthamscience.com [benthamscience.com]
- 18. Hydroxamic Acid-Based Histone Deacetylase (HDAC) Inhibitors Bearing a Pyrazole Scaffold and a Cinnamoyl Linker - PMC [pmc.ncbi.nlm.nih.gov]
- 19. mdpi.com [mdpi.com]
- 20. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
- 21. reactionbiology.com [reactionbiology.com]
- 22. biocompare.com [biocompare.com]
- 23. CN103922968B - Preparation method of hydroxamic acid or hydroxamic acid salt - Google Patents [patents.google.com]
- 24. Synthesis/biological evaluation of hydroxamic acids and their prodrugs as inhibitors for Botulinum neurotoxin A light chain - PMC [pmc.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Hexanohydroxamic acid potential as a therapeutic agent]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1293545/docs#hexanohydroxamic-acid-potential-as-a-therapeutic-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

© 2026 BenchChem. All rights reserved.

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.